![molecular formula Cl2O2W-6 B078564 Oxygen(2-);tungsten;dichloride CAS No. 13520-76-8](/img/structure/B78564.png)
Oxygen(2-);tungsten;dichloride
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Overview
Description
“Oxygen(2-);tungsten;dichloride” is a chemical compound with the molecular formula Cl2O2W . It is also known as Tungsten dichloride dioxide or Tungstyl chloride . This compound is a yellow-colored solid and is used as a precursor to other tungsten compounds .
Molecular Structure Analysis
The molecular structure of “this compound” consists of two oxygen atoms, one tungsten atom, and two chlorine atoms . The exact 3D structure is not available as conformer generation is disallowed due to unsupported elements, atom valence, mixture, or salt .Scientific Research Applications
Hydrogenation Catalysts
Oxygen-deficient tungsten oxides, such as WO2.72, have been identified as versatile and efficient catalysts for the hydrogenation of various organic compounds. These catalysts exhibit superior activity and selectivity compared to traditional non-noble metal catalysts like nickel. The effectiveness of these materials is attributed to their oxygen-deficient surfaces, which activate molecular hydrogen easily, enhancing kinetics and thermodynamics of hydrogenation reactions. Notably, the synthesis of WO2.72 is cost-effective and scalable, making it an ideal candidate for industrial applications (Song et al., 2015).
Optoelectronic Applications
Tungsten oxide, owing to its numerous polymorphs and sub-stoichiometric compositions, demonstrates significant potential in optoelectronic applications. Its structure-determined properties, such as altered optical absorption and metal-like conductivity, make it suitable for a range of applications, including electrochromism/photochromism, visible-light-driven photocatalysis, photothermal therapy, and surface-enhanced Raman spectroscopy (SERS). This versatility underscores the potential of tungsten oxide in advancing optoelectronic device technologies (Cong, Geng, & Zhao, 2016).
Oxygen Evolution Catalysts
The addition of tungsten to iron-cobalt oxides has been shown to significantly reduce the overpotential required for oxygen evolution from water, a critical reaction in fuel cells and water electrolysis. Tungsten's ability to modulate the electronic structure of iron-cobalt oxides creates a favorable local coordination environment, enhancing the energetics for oxygen evolution reaction (OER). This finding points towards the development of more efficient and sustainable catalysts for energy conversion processes (Zhang et al., 2016).
Electrochromic Properties
Research into the bond and electrochromic properties of tungsten oxide (WO3) films has shown that their optical intensity and coloration ability are influenced by the oxygen content during the sputtering deposition process. These films exhibit significant transmittance changes and electrochromic properties, which are crucial for applications in smart windows and displays. The study demonstrates the importance of controlling the oxygen/argon gas ratios during deposition to optimize the electrochromic performance of WO3 films (Chen, Jan, Chen, & Huang, 2013).
Oxygen Interaction and Vacancy Trapping
The interaction between oxygen and vacancies in tungsten has been explored through first-principles simulations, revealing that oxygen atoms preferentially occupy sites near vacancies in tungsten. This interaction leads to the formation of strong W–O bonds, suggesting a significant vacancy trapping characteristic of oxygen in tungsten. Such insights are valuable for understanding the behavior of tungsten in environments where oxygen interaction is critical, such as in nuclear materials and catalysis (ALKhamees et al., 2013).
Mechanism of Action
Target of Action
Tungsten compounds are known to interact with various enzymes, particularly those involved in redox reactions . Oxygen, on the other hand, is essential for human survival and is used in clinical conditions where there is a lack of oxygen .
Mode of Action
Tungsten compounds are known to participate in redox reactions involving carbon, nitrogen, and sulfur atoms of key metabolites . Oxygen therapy increases the arterial pressure of oxygen and is effective in improving gas exchange and oxygen delivery to tissues .
Biochemical Pathways
Molybdenum and tungsten-containing enzymes are known to catalyze oxidation-reduction reactions involving carbon, nitrogen, and sulfur atoms of key metabolites . These reactions constitute key steps in the global biogeochemical cycles of carbon, nitrogen, and sulfur .
Pharmacokinetics
Oxygen therapy is known to increase blood oxygen levels and decrease blood flow resistance in the diseased lung, leading to decreased cardiovascular workload .
Result of Action
Tungsten compounds are known to participate in redox reactions, which are crucial for various biological processes . Oxygen therapy is used to treat conditions that impair the body’s ability to take up and use gaseous oxygen .
Action Environment
The action, efficacy, and stability of Oxygen(2-);tungsten;dichloride can be influenced by various environmental factors. For instance, tungsten compounds are sensitive to moisture and undergo hydrolysis . The efficacy of oxygen therapy can be influenced by factors such as the presence of functional alveolar units .
properties
IUPAC Name |
oxygen(2-);tungsten;dichloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2ClH.2O.W/h2*1H;;;/q;;2*-2;/p-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVBXMVWZPVBSJY-UHFFFAOYSA-L |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[Cl-].[Cl-].[W] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl2O2W-6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13520-76-8 |
Source
|
Record name | Tungsten dichloride dioxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013520768 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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